BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to [1-(4-
Fluorophenyl)cyclobutyllmethanamine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

[1-(4-

Compound Name: Fluorophenyl)cyclobutyllmethana
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CAS No.: 1017462-08-6

Cat. No.: B3073349
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For Researchers, Scientists, and Drug Development Professionals

Foreword

[1- (4-Fluorophenyl)cyclobutyllmethanamine has emerged as a significant building block in
contemporary medicinal chemistry. Its unique structural components—a conformationally rigid
cyclobutyl ring and an electron-withdrawing fluorophenyl group—make it a valuable
intermediate in the synthesis of targeted therapeutics. This guide provides a comprehensive
overview of its chemical properties, synthesis, analytical characterization, and its pivotal role in
drug discovery, particularly in the development of protein homeostasis modulators.

Section 1: Chemical Identity and Physicochemical
Properties

[1-(4-Fluorophenyl)cyclobutyllmethanamine, identified by CAS number 1017462-08-6,
possesses a well-defined molecular architecture that is key to its utility in drug design.
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Structural Characterization

The molecule incorporates a cyclobutane ring, which imparts significant conformational rigidity.
This rigidity can be advantageous for optimizing drug-receptor interactions by reducing the
entropic penalty of binding. Attached to the same carbon of the cyclobutyl ring are a 4-
fluorophenyl group and a methanamine moiety. The fluorine atom on the phenyl ring is a critical
feature; its high electronegativity can modulate the electronic properties of the molecule,
potentially enhancing binding affinity to biological targets and improving metabolic stability.[1][2]

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is [1-
(4-fluorophenyl)cyclobutyllmethanamine. Its hydrochloride salt form is also commonly used
in research and development.[1]

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below.

Property Value Source
CAS Number 1017462-08-6

Molecular Formula Ci11Hi4FN PubChem
Molecular Weight 179.23 g/mol PubChem

VJISRXVFSSVMQD- , ,
InChl Key Sigma-Aldrich
UHFFFAOYSA-N

) C1CC(C1)
Canonical SMILES PubChem
(CC2=CC=C(C=C2)F)N

Form Solid Sigma-Aldrich

Note: Data for the free base form.

Section 2: Synthesis and Manufacturing

The synthesis of [1-(4-Fluorophenyl)cyclobutylJmethanamine is a critical process for its
application in research and drug development. A common and effective route involves the
reduction of a nitrile precursor.
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Retrosynthetic Analysis

A logical retrosynthetic approach identifies 1-(4-fluorophenyl)cyclobutanecarbonitrile as the key
intermediate. This nitrile can be synthesized from 4-fluorobenzyl cyanide and 1,3-

( )
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dibromopropane.
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Caption: Retrosynthetic pathway for [1-(4-Fluorophenyl)cyclobutylJmethanamine.

Step-by-Step Synthesis Protocol

This protocol is adapted from established methods for analogous compounds and provides a
reliable route to the target molecule.[3]

Step 1: Synthesis of 1-(4-Fluorophenyl)cyclobutanecarbonitrile

o Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere (e.g.,
nitrogen or argon), add sodium hydride (2.2 equivalents, 60% dispersion in mineral oil).

e Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSOQ) to create a slurry.

» Reactant Addition: Dissolve 4-fluorobenzyl cyanide (1.0 equivalent) in a minimal amount of
anhydrous DMSO and add it dropwise to the sodium hydride slurry at room temperature. Stir
for 30 minutes.
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e Cyclization: Add 1,3-dibromopropane (1.1 equivalents) dropwise to the reaction mixture. Let
the reaction stir at room temperature for 12-16 hours.

o Work-up: Carefully quench the reaction by adding water in an ice bath. Transfer the mixture
to a separatory funnel and extract with diethyl ether (3x).

 Purification: Wash the combined organic layers with water and then brine. Dry the organic
layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield
the crude nitrile intermediate. Further purification can be achieved by column
chromatography.

Step 2: Reduction of 1-(4-Fluorophenyl)cyclobutanecarbonitrile to [1-(4-
Fluorophenyl)cyclobutyllmethanamine

o Catalyst and Solvent: In a hydrogenation vessel, dissolve the 1-(4-
fluorophenyl)cyclobutanecarbonitrile intermediate in methanol or ethanol. Add a catalytic
amount of Raney Nickel or Palladium on carbon (Pd/C) (typically 5-10% by weight).

e Hydrogenation: Seal the vessel, purge with hydrogen gas, and then pressurize to 50-100 psi.

o Reaction: Agitate the mixture at room temperature for approximately 12 hours, or until
hydrogen uptake ceases.

« Filtration and Concentration: Carefully vent the hydrogen and filter the reaction mixture
through a pad of Celite to remove the catalyst. Wash the filter cake with the reaction solvent.

« |solation: Concentrate the filtrate under reduced pressure to yield [1-(4-
Fluorophenyl)cyclobutyllmethanamine. Yields for this reduction step are typically around
75%.[1]

Step 1: Cyclization Step 2: Reduction
+Nal + Hz, Raney Ni or Pd/C
-Fluorobenz) anide ntermediate Anion * 1.3-Dibromepropane 1-(4-Fluorophenyl)cyclobutanecarbonitrile Methanol/Ethanol [1-(4-Fluorophenyl)cyclobulyl]methanamine)
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Caption: Synthetic workflow for [1-(4-Fluorophenyl)cyclobutyllmethanamine.

Section 3: Role in Drug Discovery and
Pharmacology

[1-(4-Fluorophenyl)cyclobutyllmethanamine serves as a crucial synthetic intermediate for
targeted therapeutics, most notably in the development of inhibitors for ATPase Associated with
diverse cellular Activities (AAA) chaperone protein p97.[1]

Mechanism of Action of p97 Inhibitors

Protein p97 plays a critical role in cellular protein quality control by regulating protein
degradation pathways. In many cancers, malignant cells exhibit an increased reliance on p97
activity due to higher rates of protein synthesis and the accumulation of misfolded proteins.[1]
Therefore, inhibiting p97 is a promising strategy for selective cancer therapy.[1]

The structural features of [1-(4-Fluorophenyl)cyclobutyllmethanamine, particularly its rigid
cyclobutyl core and the 4-fluorophenyl group, are well-suited for incorporation into p97 inhibitor
scaffolds.[1] These features can enhance binding selectivity and potency by providing a rigid
framework that restricts conformational flexibility, promoting specific interactions within the p97
binding site.[1]

Potential Therapeutic Applications

While [1-(4-Fluorophenyl)cyclobutyllmethanamine itself is not a therapeutic agent, its
derivatives are being investigated for several applications:

¢ Oncology: As a key component of p97 inhibitors, it contributes to the development of novel
anti-cancer agents.[1]

¢ Neuropharmacology: Structurally related compounds have shown affinity for neurotransmitter
transporters like the norepinephrine transporter (NET), suggesting potential for the
development of PET tracers for neuroimaging.[1]
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» Antidepressant Activity: Methanamine-derived structures have shown promise in the
treatment of depression, indicating another potential avenue for research.[1]

Section 4: Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and quality of [1-(4-
Fluorophenyl)cyclobutyllmethanamine.

Chromatographic and Spectrometric Analysis

Analytical Method Expected Results

High-Performance Liquid Chromatography

Purity >95%
(HPLC)

Liguid Chromatography-Mass Spectrometry ] ,
Confirms the molecular ion peak.

(LC-MS)
Nuclear Magnetic Resonance (NMR) 1H NMR and 13C NMR spectra confirm the
Spectroscopy chemical structure.

Example *H NMR Data (Methanol-da):
e Aromatic protons: d 7.40-7.30 ppm
o Methylene protons (CHz2N): & 4.16 ppm
¢ Cyclobutyl protons: 6 2.50-1.80 ppm[1]

Section 5: Safety, Handling, and Storage

Proper handling and storage are crucial when working with [1-(4-
Fluorophenyl)cyclobutyllmethanamine to ensure laboratory safety.

Hazard Identification

Based on available safety data sheets for this and structurally similar compounds, the following
hazards may be present:

o Harmful if swallowed.[4]
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o Causes skin irritation.[4]
o Causes serious eye irritation.[4]

o May cause respiratory irritation.[4]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[4][5][6]

o Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[5][6]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.[4][5]

First Aid Measures

o Skin Contact: Remove contaminated clothing and wash skin with plenty of soap and water.

[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[5]

 Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical attention.[5][6]

« Inhalation: Remove person to fresh air and keep comfortable for breathing.[4]

Storage

o Keep container tightly closed in a dry, cool, and well-ventilated place.[5][6]
» Store away from heat, sparks, and open flames.[6]

o« Recommended storage temperature may be 2-8°C for long-term stability.[4]

Conclusion
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[1-(4-Fluorophenyl)cyclobutyllmethanamine is a strategically important molecule in modern
drug discovery. Its unique structural characteristics provide a robust platform for the design of
potent and selective therapeutic agents, particularly in the realm of oncology through the
inhibition of protein p97. This guide has provided a detailed overview of its chemical properties,
a reliable synthetic protocol, its pharmacological context, and essential safety information to
support its effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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